N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4-dimethoxybenzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C21H22N2O3S/c1-13(2)14-5-7-15(8-6-14)17-12-27-21(22-17)23-20(24)16-9-10-18(25-3)19(11-16)26-4/h5-13H,1-4H3,(H,22,23,24)
• InChI Key: YAYCXHMPRWTGOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol

Description

“N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4-dimethoxybenzamide” is a chemical compound that belongs to the class of thiazoles. Thiazoles are important heterocyclic compounds that contain sulfur and nitrogen at position-1 and -3, respectively. They exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Synthesis Analysis

The synthesis of thiazole derivatives involves the combination of two or more agents. In a similar context, N-(4-(4-(methylsulfonyl)phenyl)-5-phenylthiazol-2-yl)benzenesulfonamide derivatives have been synthesized that combine thiazole and sulfonamide, groups with known antibacterial activity.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. Substituents at position-2 and -4 may not only alter the orientation types but also shield the nucleophilicity of nitrogen.

Chemical Reactions Analysis

The chemical reactions of thiazole derivatives are influenced by the substituents on the thiazole ring. The Huckel charge distribution on thiazole ring atoms, as well as substituents on different positions, may affect the therapeutic outcome of substituted thiazole derivatives.

Mechanism of Action

Target of Action

Related compounds with thiazole and sulfonamide groups have shown known antibacterial activity .

Mode of Action

It’s worth noting that compounds with similar structures have shown potent antibacterial activity against both gram-negative and gram-positive bacteria . The isopropyl substituted derivative displays low MIC of 3.9 μg mL −1 against S. aureus and A. xylosoxidans .

Biochemical Pathways

Related compounds have been shown to interact with bacterial cells, creating pores in the bacterial cell membranes .

Result of Action

Related compounds have shown to display faster killing-kinetics towards bacterial cells .

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4-dimethoxybenzamide in lab experiments is its specificity for certain enzymes and proteins. This specificity allows for targeted modulation of specific pathways, which can be useful in studying the underlying mechanisms of various diseases. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research on N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4-dimethoxybenzamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, there is potential for the development of new compounds based on the structure of this compound that may have even greater therapeutic potential.

Synthesis Methods

The synthesis of N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4-dimethoxybenzamide involves the reaction of 4-isopropylbenzylamine with thioamide followed by the reaction with 3,4-dimethoxybenzoyl chloride. The resulting compound is purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(4-(4-isopropylphenyl)thiazol-2-yl)-3,4-dimethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, antinociceptive, and antitumor properties. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.